Cas no 1216599-78-8 (N4-Hydroxymethyl Hydrochlorothiazide)

• Product Name: N4-Hydroxymethyl Hydrochlorothiazide
• CAS No: 1216599-78-8
• MF: C₈H₁₀ClN₃O₅S₂
• MW: 327.76509809494
• CID: 1059728
• PubChem ID: 57369353
• Update Time: 2025-07-19

N4-Hydroxymethyl Hydrochlorothiazide Chemical and Physical Properties

Names and Identifiers

• N4-Hydroxymethyl Hydrochlorothiazide
• 6-chloro-4-(hydroxymethyl)-1,1-dioxo-2,3-dihydro-1λ6,2,4-benzothiadiazine-7-sulfonamide
• DTXSID50724527
• 6-Chloro-4-(hydroxymethyl)-1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~,2,4-benzothiadiazine-7-sulfonamide
• 6-chloro-4-(hydroxymethyl)-1,1-dioxo-2,3-dihydro-1lambda6,2,4-benzothiadiazine-7-sulfonamide
• 1216599-78-8

• Inchi： 1S/C8H10ClN3O5S2/c9-5-1-6-8(2-7(5)18(10,14)15)19(16,17)11-3-12(6)4-13/h1-2,11,13H,3-4H2,(H2,10,14,15)
• InChI Key： HPPIFDULMJZMHX-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1S(N)(=O)=O)S(NCN2CO)(=O)=O

Computed Properties

• Exact Mass: 326.97500
• Monoisotopic Mass: 326.9750405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 146.56000
• LogP: 2.24870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on N4-Hydroxymethyl Hydrochlorothiazide

Introduction to N4-Hydroxymethyl Hydrochlorothiazide (CAS No. 1216599-78-8)

N4-Hydroxymethyl Hydrochlorothiazide, a compound with the chemical identifier CAS No. 1216599-78-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in the treatment of various medical conditions. The hydrochlorothiazide moiety, a well-known diuretic, is modified with a hydroxymethyl group at the N4 position, which imparts novel pharmacological characteristics to the molecule.

The synthesis and characterization of N4-Hydroxymethyl Hydrochlorothiazide have been subjects of extensive research, particularly in the context of developing more effective and safer therapeutic agents. The introduction of the hydroxymethyl group into the hydrochlorothiazide backbone has been found to enhance solubility and bioavailability, making it a promising candidate for oral administration. This modification also influences the compound's interactions with biological targets, potentially leading to improved therapeutic outcomes.

Recent studies have highlighted the compound's potential in managing conditions such as hypertension and edema. The diuretic effect of hydrochlorothiazide is well-documented, but the addition of the hydroxymethyl group appears to modulate its activity, possibly reducing side effects associated with traditional diuretics. This has opened up new avenues for research into more refined therapeutic strategies.

In vitro studies have demonstrated that N4-Hydroxymethyl Hydrochlorothiazide exhibits potent diuretic activity comparable to its parent compound but with a reduced risk of electrolyte imbalances. This is attributed to its improved pharmacokinetic profile, which includes a more gradual onset of action and a prolonged duration of effect. Such properties make it an attractive option for chronic management of cardiovascular and renal disorders.

The structural modification also influences the compound's metabolic pathways. Research indicates that N4-Hydroxymethyl Hydrochlorothiazide is metabolized differently compared to standard hydrochlorothiazide, leading to fewer toxic byproducts. This metabolic profile suggests that it may be less likely to cause adverse effects such as hyperuricemia or hypokalemia, which are commonly observed with conventional diuretics.

Advances in computational chemistry have further enhanced our understanding of how N4-Hydroxymethyl Hydrochlorothiazide interacts with biological targets. Molecular docking studies have revealed that this compound binds to renal sodium-chloride cotransporters with high affinity, similar to its predecessor. However, the hydroxymethyl group appears to alter the binding kinetics, potentially leading to more selective inhibition and reduced off-target effects.

The development of novel drug candidates often involves rigorous testing in animal models before human trials can begin. Preclinical studies on N4-Hydroxymethyl Hydrochlorothiazide have shown encouraging results in terms of efficacy and safety. Rodent models have demonstrated that this compound effectively reduces blood pressure and alleviates fluid retention without significant adverse effects on renal function or electrolyte balance.

The pharmacogenomic aspect of N4-Hydroxymethyl Hydrochlorothiazide is another area of active research. Studies suggest that genetic variations in certain enzymes responsible for metabolizing diuretics can influence individual responses to treatment. Understanding these genetic factors could help tailor dosing regimens and minimize variability in therapeutic outcomes.

Regulatory agencies require comprehensive data before approving new pharmaceuticals for clinical use. The journey of N4-Hydroxymethyl Hydrochlorothiazide through regulatory pathways has been marked by stringent testing and evaluation. Researchers have meticulously documented its pharmacological properties, safety profiles, and manufacturing processes to meet stringent guidelines set by global health authorities.

The potential applications of N4-Hydroxymethyl Hydrochlorothiazide extend beyond its primary use as a diuretic. Preliminary research indicates that it may also exhibit anti-inflammatory properties, making it a candidate for treating conditions involving fluid retention and inflammation. This dual functionality could make it a versatile therapeutic agent in multiple clinical scenarios.

The role of nanotechnology in drug delivery has opened up new possibilities for enhancing the efficacy of N4-Hydroxymethyl Hydrochlorothiazide. Encapsulation within nanoparticles has been shown to improve drug solubility and target specificity, potentially leading to more efficient treatment outcomes. These advancements could revolutionize how this compound is administered and utilized in clinical practice.

Future research directions include exploring combination therapies involving N4-Hydroxymethyl Hydrochlorothiazide with other cardiovascular drugs. Such combinations could provide synergistic effects, improving management strategies for complex conditions like heart failure and chronic kidney disease. The unique properties of this compound make it an ideal candidate for such multidrug approaches.

The impact of N4-Hydroxymethyl Hydrochlorothiazide on global healthcare cannot be overstated. As populations age and chronic diseases become more prevalent, the need for effective treatments like this one becomes increasingly critical. Its development represents a significant step forward in addressing unmet medical needs and improving patient outcomes worldwide.